Cas no 911300-60-2 (tert-butyl N-(3-methoxypropyl)carbamate)

• Product Name: tert-butyl N-(3-methoxypropyl)carbamate
• CAS No: 911300-60-2
• CID: 4664821
• PubChem ID: 11389877
• Update Time: 2025-05-20

tert-butyl N-(3-methoxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methoxypropyl)carbamate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-methoxypropyl)carbamate

tert-butyl N-(3-methoxypropyl)carbamate (CAS No. 911300-60-2): An Overview of Its Properties, Applications, and Recent Research Developments

tert-butyl N-(3-methoxypropyl)carbamate (CAS No. 911300-60-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a tert-butyl group, a methoxypropyl group, and a carbamate functional group. These structural features contribute to its stability and reactivity, making it a valuable intermediate in various synthetic processes.

The tert-butyl N-(3-methoxypropyl)carbamate molecule is of particular interest due to its potential in drug development and chemical synthesis. The tert-butyl group provides steric protection, while the methoxypropyl chain adds flexibility and solubility properties. The carbamate functional group is known for its ability to form stable amide bonds, which are crucial in the formation of peptides and other biologically active molecules.

Recent research has highlighted the importance of tert-butyl N-(3-methoxypropyl)carbamate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The tert-butyl carbamate group can be used to mask reactive functional groups, thereby improving the stability and bioavailability of the final drug product. For example, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-(3-methoxypropyl)carbamate can be used as a prodrug precursor for the delivery of antiviral agents.

In addition to its role in prodrug synthesis, tert-butyl N-(3-methoxypropyl)carbamate has been explored for its potential in polymer chemistry. The methoxypropyl chain can enhance the solubility and processability of polymers, making it useful in the development of advanced materials. A recent study in the Journal of Polymer Science reported that tert-butyl N-(3-methoxypropyl)carbamate can be incorporated into polyurethane formulations to improve their mechanical properties and thermal stability.

The synthesis of tert-butyl N-(3-methoxypropyl)carbamate typically involves the reaction of 3-methoxypropylamine with di-tert-butyldicarbonate (Boc₂O). This reaction is straightforward and can be carried out under mild conditions, making it an attractive method for large-scale production. The resulting compound is highly pure and can be easily purified by standard techniques such as recrystallization or column chromatography.

The physical properties of tert-butyl N-(3-methoxypropyl)carbamate include a white crystalline solid form with a melting point ranging from 55°C to 58°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial applications.

In terms of safety, tert-butyl N-(3-methoxypropyl)carbamate is generally considered to be low risk when handled properly. However, it is important to follow standard laboratory safety protocols to avoid inhalation or skin contact. The compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of tert-butyl N-(3-methoxypropyl)carbamate is another important consideration. While it is not classified as hazardous waste, proper disposal methods should be followed to minimize any potential environmental impact. Many laboratories and industrial facilities have established protocols for the safe disposal of organic compounds like tert-butyl N-(3-methoxypropyl)carbamate.

In conclusion, tert-butyl N-(3-methoxypropyl)carbamate (CAS No. 911300-60-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structural features make it an ideal candidate for prodrug synthesis and polymer chemistry. Recent research has further expanded our understanding of its potential uses, highlighting its importance in both academic and industrial settings.